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Compound of Interest

Compound Name: 1,4-Bis(methoxymethyl)benzene

Cat. No.: B1630615 Get Quote

An In-depth Technical Guide to 1,4-Bis(methoxymethyl)benzene

CAS Number: 6770-38-3

This technical guide provides a comprehensive overview of 1,4-Bis(methoxymethyl)benzene,

a versatile aromatic ether. It is intended for researchers, scientists, and professionals in drug

development and materials science, offering detailed information on its properties, synthesis,

applications, and safety.

Physicochemical Properties
1,4-Bis(methoxymethyl)benzene is a colorless to pale yellow liquid under standard

conditions.[1][2] It is characterized by a benzene ring substituted at the para (1,4) positions with

two methoxymethyl groups.[2] This structure lends it solubility in common organic solvents like

ethanol and ether, while its hydrophobic benzene core results in limited water solubility.[1]

Table 1: Physicochemical Data for 1,4-Bis(methoxymethyl)benzene
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Property Value Source(s)

Molecular Formula C₁₀H₁₄O₂ [1][3]

Molecular Weight 166.22 g/mol [1][2][4]

Density 1.0 ± 0.1 g/cm³ [3]

Boiling Point 208.9 ± 20.0 °C at 760 mmHg [3]

Melting Point 114-116 °C [5][6]

Flash Point 67.1 ± 21.3 °C [3]

Water Solubility 10.642 g/L at 20 °C [5][6]

Refractive Index 1.494 - 1.504 [3][5]

Vapor Pressure 0.3 ± 0.4 mmHg at 25°C [3]

LogP 1.70 [3]

Synthesis and Experimental Protocols
The primary industrial synthesis of 1,4-Bis(methoxymethyl)benzene involves a two-step

process starting from p-xylene.

Experimental Protocol: Synthesis from p-Xylene
This protocol describes a common method for the preparation of 1,4-
Bis(methoxymethyl)benzene.[7]

Step 1: Chlorination of p-Xylene

Reaction Setup: A reaction vessel equipped with a stirrer, a gas inlet, and a reflux condenser

is charged with p-xylene.

Initiation: The reaction is typically initiated by UV light or a radical initiator.

Chlorination: Chlorine gas is bubbled through the p-xylene. The reaction proceeds via a free-

radical mechanism to form p-chloromethyl benzyl chloride.
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Monitoring: The reaction is monitored by gas chromatography (GC) to determine the

consumption of the starting material and the formation of the dichlorinated product.

Work-up: Once the desired conversion is achieved, the excess chlorine is removed by

purging with an inert gas. The crude p-chloromethyl benzyl chloride is then purified, typically

by distillation under reduced pressure.

Step 2: Etherification with Methanol

Reaction Setup: A solution of sodium hydroxide in methanol is prepared in a separate

reaction vessel. This creates the sodium methoxide nucleophile.

Addition: The purified p-chloromethyl benzyl chloride from Step 1 is added dropwise to the

sodium methoxide solution while maintaining a controlled temperature.

Reaction: The nucleophilic sodium methoxide displaces the chloride ions in a Williamson

ether synthesis reaction to form 1,4-Bis(methoxymethyl)benzene.

Quenching and Extraction: After the reaction is complete, the mixture is quenched with

water. The product is then extracted into an organic solvent (e.g., diethyl ether or

dichloromethane).

Purification: The organic layer is washed with brine, dried over an anhydrous salt (e.g.,

MgSO₄), and the solvent is removed under reduced pressure. The final product is purified by

vacuum distillation.

Synthesis of 1,4-Bis(methoxymethyl)benzene

p-Xylene

p-Chloromethyl
benzyl chloride

Chlorination

Chlorine (Cl2)
+ UV Light

1,4-Bis(methoxymethyl)benzene

Etherification

Methanol (CH3OH)
+ NaOH
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Click to download full resolution via product page

Caption: General synthesis workflow from p-xylene.

Applications and Reactivity
1,4-Bis(methoxymethyl)benzene is a valuable intermediate in organic synthesis due to its

reactive methoxymethyl groups.[1][7] These groups can be functionalized or serve as

protecting groups, making the compound a versatile building block for more complex

molecules.[2]

Key Application Areas:

Polymer Chemistry: It is widely used as a crosslinking agent in the synthesis of polymers and

resins.[1][7] The methoxymethyl groups can react with functional groups on polymer chains,

forming covalent bonds that enhance the mechanical strength and thermal stability of the

material.[7] It is a known component in the production of certain phenol-based polymers.[8]

Pharmaceutical and Agrochemical Synthesis: The compound serves as a crucial building

block for creating active pharmaceutical ingredients (APIs) and agricultural chemicals.[2][9]

Materials Science: It is used in the formulation of antireflective coatings and hardmask

compositions for photolithography processes.

Organic Synthesis: It acts as a precursor for various organic compounds and is used in the

development of novel catalysts and molecules with tailored functions.[9]
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Caption: Logical flow from the core compound to its applications.

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of 1,4-
Bis(methoxymethyl)benzene.

¹H NMR: The proton NMR spectrum is a key tool for confirming the structure.[10] The

expected signals would correspond to the aromatic protons on the benzene ring, the

methylene protons of the -CH₂- groups, and the methyl protons of the -OCH₃ groups.

¹³C NMR: The carbon NMR spectrum provides information on the different carbon

environments within the molecule.

IR Spectroscopy: Infrared spectroscopy can be used to identify the characteristic C-O-C

stretching frequencies of the ether linkages and the aromatic C-H and C=C bonds.[11]

Mass Spectrometry: Mass spectrometry confirms the molecular weight of the compound.[11]

The fragmentation pattern can also provide structural information.

Safety and Handling
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While some sources classify 1,4-Bis(methoxymethyl)benzene as not hazardous, others

indicate potential risks that necessitate careful handling.[11][12][13]

Table 2: GHS Hazard Information

Hazard Statement Description Source(s)

H315 Causes skin irritation [12][14]

H319 Causes serious eye irritation [12][14]

H361
Suspected of damaging fertility

or the unborn child
[12][14]

H373

May cause damage to organs

through prolonged or repeated

exposure

[12][14]

Handling and Storage Recommendations:

Handling: Use in a well-ventilated area.[13] Wear appropriate personal protective equipment

(PPE), including protective gloves, clothing, and eye/face protection.[12] Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[12] Wash hands thoroughly after handling.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2] Keep

away from direct sunlight, heat, and incompatible materials.[2] The recommended storage

temperature is room temperature.[6][14]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

chemical.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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